Cas no 865374-38-5 (Cyclohexanol, 1-[3-(methylthio)phenyl]-)
Cyclohexanol, 1-[3-(methylthio)phenyl]- (also known as 1-(3-Methylphenylthio)cyclohexanol) is an organic compound characterized by a cyclohexanol moiety substituted at position 1 with a [3-(methylthio)phenyl] group. This structure combines an aliphatic alcohol functional group with an aryl thioether linkage.
Key advantages include its specific stereochemistry (likely racemic or enantiopure depending on synthesis), which can be crucial for selectivity in reactions or biological activity. The hydroxyl group provides potential for hydrogen bonding and reactivity, while the methylthioaryl substituent offers electronic properties derived from both an aryl ring and a lipophilic thioether chain. This combination makes it a valuable intermediate or building block in synthetic organic chemistry, potentially useful in fine chemical synthesis or as a precursor for more complex molecules requiring specific structural features derived from both components.
865374-38-5 structure
Product Name:Cyclohexanol, 1-[3-(methylthio)phenyl]-
CAS No:865374-38-5
MF:C13H18OS
MW:222.346422672272
CID:4257363
PubChem ID:60053195
Update Time:2025-06-16
Cyclohexanol, 1-[3-(methylthio)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 1-[3-(methylthio)phenyl]-
- 1-(3-(methylthio)phenyl)cyclohexanol
- 865374-38-5
- SCHEMBL5734923
- MFCD34771846
-
- Inchi: 1S/C13H18OS/c1-15-12-7-5-6-11(10-12)13(14)8-3-2-4-9-13/h5-7,10,14H,2-4,8-9H2,1H3
- InChI Key: CUFPGYMGJOBJKH-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=C(SC)C=2)CCCCC1
Computed Properties
- Exact Mass: 222.10783637Da
- Monoisotopic Mass: 222.10783637Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.5Ų
Cyclohexanol, 1-[3-(methylthio)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611886-250mg |
1-(3-(Methylthio)phenyl)cyclohexanol; . |
865374-38-5 | 250mg |
€454.90 | 2025-04-16 | ||
| abcr | AB611886-500mg |
1-(3-(Methylthio)phenyl)cyclohexanol; . |
865374-38-5 | 500mg |
€627.00 | 2025-04-16 | ||
| abcr | AB611886-1g |
1-(3-(Methylthio)phenyl)cyclohexanol; . |
865374-38-5 | 1g |
€855.90 | 2025-04-16 |
Cyclohexanol, 1-[3-(methylthio)phenyl]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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